1478-53-1(Diethyl Difluoromethanephosphonate),C13418

Diethyl Difluoromethanephosphonate Properties

Names and Identifiers

- Phosphonic acid,P-(difluoromethyl)-, diethyl ester
- Diethyl Difluoromethanephosphonate
- Diethyl (Difluoromethane)Phosphonate
- DIFLUOROMETHYLPHOSPHONIC ACID DIETHYL ESTER
- 1-[difluoromethyl(ethoxy)phosphoryl]oxyethane
- Diethyl (difluoromethyl)phosphonate
- P-DifluoroMethylphosphonic Acid Diethyl Ester
- diethyl(difluoromethyl)phosphonate
- DIETHYL (DIFLUOROMETHYL)PHOSPHONATE 96%
- DIETHYL (DIFLUOROMETHANE)PHOSPHONATE
- DifluoroMethylphosphonic acidDiethyl ester
- Phosphonic acid, (difluoromethyl)-, diethyl ester
- FT-0649833
- SY062739
- J-008420
- C5H11F2O3P
- CS-0094054
- MFCD00192023
- C13418
- 1-(difluoromethyl-ethoxyphosphoryl)oxyethane
- Difluoromethyl-phosphonic acid diethyl ester
- AKOS005216219
- (Difluoromethyl)phosphonic acid, diethyl ester
- 1-[bis(fluoranyl)methyl-ethoxy-phosphoryl]oxyethane
- 1478-53-1
- diethyl difluoromethylphosphonate
- (difluoromethyl) phosphonic acid, diethyl ester
- EN300-100935
- diethyl(difluoromethyl)-phosphonate
- SCHEMBL193239
- AS-68783
- diethyl-(difluoromethyl)-phosphonate
- Diethyl (difluoromethyl)phosphonate, 97%
- difluoromethyl phosphonic acid diethyl ester
- CHEMBL5207763
- DTXSID20163803
- A808702
- diethyl difluoromethane phosphonate
- Phosphonic acid, P-(difluoromethyl)-, diethyl ester
- DIFLUOROMETHYLPHOSPHONICACIDDIETHYLESTER
- Diethyl(difluoromethyl)phosphonate
- Difluoromethylphosphonic acid diethyl ester
- diethyl (difluoromethane)phosphonate
- diethyl difluoromethanephosphonate
- +Expand
- MDL： MFCD00192023
- InChIKey： VVFGLBKYBBUTRO-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H11F2O3P/c1-3-9-11(8,5(6)7)10-4-2/h5H,3-4H2,1-2H3
- SMILES： CCOP(=O)(C(F)F)OCC

Computed Properties

Exact Mass: 188.04100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 188.041
Heavy Atom Count: 11
Complexity: 141
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 35.5A^2

Experimental Properties

LogP: 2.47510
PSA: 45.34000
Refractive Index: n20/D 1.388(lit.)
n20/D 1.388
Boiling Point: 55 °C/0.5 mmHg(lit.)
Flash Point: Fahrenheit: 230 ° f
Celsius: 110 ° c
Solubility: Dissolution (43 g/l) (25 º C),
Color/Form: Not available
Solubility: Not available
Density: 1.199 g/mL at 25 °C(lit.)
1.206 g/mL at 25 °C

Diethyl Difluoromethanephosphonate Security Information

WGK Germany：3
Safety Instruction： S26; S36/37/39
Risk Phrases：R34
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 3265
Storage Condition：2-8°C
Risk Phrases： 34
HazardClass：IRRITANT

Diethyl Difluoromethanephosphonate Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diethyl Difluoromethanephosphonate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001FOY-1g	Phosphonic acid, P-(difluoromethyl)-, diethyl ester	1478-53-1	98%	1g	$13.00	2024-06-20
A2B Chem LLC	AA66194-1g	Difluoromethylphosphonic acid diethyl ester	1478-53-1	98%	1g	$12.00	2024-04-20
Aaron	AR001FXA-250mg	Phosphonic acid, P-(difluoromethyl)-, diethyl ester	1478-53-1	98%	250mg	$8.00
abcr	AB147715-5 g	Difluoromethylphosphonic acid diethyl ester, 97%; .	1478-53-1	97%	5 g	€127.00	2023-07-20
Ambeed	A542539-1g	Difluoromethylphosphonicaciddiethylester	1478-53-1	98%	1g	$16.0	2024-04-23
Apollo Scientific	PC52115-500mg	Diethyl (difluoromethyl)phosphonate	1478-53-1		500mg	￡10.00	2023-04-14
Enamine	EN300-100935-0.05g	diethyl (difluoromethyl)phosphonate	1478-53-1	95%	0.05g	$19.0	2023-10-28
eNovation Chemicals LLC	Y1190191-5g	Diethyl (Difluoromethyl)phosphonate	1478-53-1	97%	5g	$135	2022-09-07
TRC	D444220-100mg	Diethyl Difluoromethanephosphonate	1478-53-1		100mg	$ 178.00	2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D131989-1g	Diethyl Difluoromethanephosphonate	1478-53-1	97%	1g	¥124.90	2023-09-03

Diethyl Difluoromethanephosphonate Synthesis

Synthetic Circuit 1

762-04-9

81290-20-2

1478-53-1

80077-72-1

Reaction Conditions

1.1 Reagents: Lithium tert-butoxide , Lithium iodide Solvents: Dimethylformamide ; 10 min, rt
1.2 30 min, rt

Reference

Siladifluoromethylation and Deoxo-trifluoromethylation of PV-H Compounds with TMSCF3: Route to PV-CF2- Transfer Reagents and P-CF3 Compounds

Krishnamurti, Vinayak; et al, Organic Letters, 2019, 21(5), 1526-1529

Synthetic Circuit 2

762-04-9

68-12-2

81290-20-2

1478-53-1

2281837-87-2

80077-72-1

Reaction Conditions

1.1 Reagents: Lithium chloride , Sodium hydride Solvents: Dimethylformamide ; 10 min, rt
1.2 30 min, rt

Reference

Siladifluoromethylation and Deoxo-trifluoromethylation of PV-H Compounds with TMSCF3: Route to PV-CF2- Transfer Reagents and P-CF3 Compounds

Krishnamurti, Vinayak; et al, Organic Letters, 2019, 21(5), 1526-1529

Diethyl Difluoromethanephosphonate Raw materials

Diethyl Difluoromethanephosphonate Preparation Products

Diethyl Difluoromethanephosphonate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1478-53-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1478-53-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Diethyl Difluoromethanephosphonate Related Literature

1. Minerals

Annu. Rep. Anal. At. Spectrosc., 1974,4, 90-104
2. Raman mapping investigation of chemical vapor deposition-fabricated twisted bilayer graphene with irregular grains

Yuming Chen,Lijuan Meng,Weiwei Zhao,Zheng Liang,Xing Wu,Haiyan Nan,Zhangting Wu,Shan Huang,Litao Sun,Jinlan Wang,Zhenhua Ni Phys. Chem. Chem. Phys., 2014,16, 21682-21687
3. Potential for manganese biofouling in water transmission lines using model reactors†

Nicole E. Allward,Brittany S. Gregory,Amina K. Sotddart,Graham A. Gagnon Environ. Sci.: Water Res. Technol., 2018,4, 761-772
4. A correlation of Hammett reaction constants ρ with infrared frequencies

Chem. Commun. (London), 1965, 244-245
5. Index

J. R. Inst. Chem., 1956,80, 759-760
6. Polar 2D hybrid perovskite crystals with intrinsic strong linear dichroism for polarization-sensitive and self-powered detection†

Liwei Tang,Yi Liu,Xi Zeng J. Mater. Chem. C, 2023,11, 3981-3988
7. Synthesis, characterization, and biological verification of asialoglycoprotein receptor-targeted lipopolysaccharide-encapsulated PLGA nanoparticles for the establishment of a liver fibrosis animal model†

Ching-Ju Huang,Yi-Chiung Hsu,Liang-Kun Chen,Chuan Li Biomater. Sci., 2023,11, 6650-6662
8. Correction: Protected lignin biorefining through cyclic extraction: gaining fundamental insights into the tuneable properties of lignin by chemometrics

Vijaya Lakshmi Vegunta,Raghu Deshpande Green Chem., 2022,24, 2636-2637
9. Oxiranylmethyl radicals: EPR detection by spin trapping

Chem. Commun., 1997, 917-918
10. Granular topological insulators†

Abhishek Banerjee,Oindrila Deb,Kunjalata Majhi,R. Ganesan,Diptiman Sen,P. S. Anil Kumar Nanoscale, 2017,9, 6755-6764

1478-53-1 (Diethyl Difluoromethanephosphonate) Related Products

96857-55-5(Phosphonic acid,P-(fluoromethyl)-, diethyl ester)

Cas no 1478-53-1 (Diethyl Difluoromethanephosphonate)